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Compound of Interest

Compound Name:
(1R,2R)-1,2-

Cyclohexanedimethanol

Cat. No.: B122182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of (1R,2R)-1,2-
Cyclohexanedimethanol, a versatile chiral diol. This compound, with CAS number 65376-05-

8, serves as a crucial building block in asymmetric synthesis, particularly in the development of

pharmaceuticals and advanced materials. Its rigid cyclohexane backbone and defined

stereochemistry make it an invaluable component for creating complex molecular architectures

with high stereoselectivity.[1][2]

Core Physical Properties
(1R,2R)-1,2-Cyclohexanedimethanol is typically a white to off-white crystalline powder or

solid at room temperature.[1][3][4][5] Its two primary alcohol functionalities allow for a wide

range of chemical transformations, making it a key intermediate in various synthetic pathways.

Quantitative Physical Data
The physical properties of (1R,2R)-1,2-Cyclohexanedimethanol have been reported by

various sources. The following table summarizes the available quantitative data. It is important

to note the variations in reported values, which may be attributed to different measurement

conditions and sample purities.
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Property Value Conditions / Notes Source(s)

Molecular Formula C₈H₁₆O₂ [1][3][4]

Molecular Weight 144.21 g/mol [1][3][6]

Melting Point 63 - 67 °C [1][7][8]

65 °C [3]

Boiling Point 270 °C At 760 mmHg [4][7][8]

113 °C At 0.2 mmHg [1][3]

Density 1.004 g/cm³ [7][8]

1.0 g/cm³ [4]

Optical Rotation [α]²⁰/D = +16° to +20° c=1 in toluene [1]

Flash Point 129 °C [4][7][8]

Solubility

Soluble in water and

most organic solvents.

[6] Slightly soluble in

Chloroform and

Methanol.[7]

[6][7]

pKa 14.75 ± 0.10 Predicted [5][7]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of (1R,2R)-1,2-
Cyclohexanedimethanol are not extensively published. However, standard methodologies for

characterizing solid organic compounds are applicable. The following are generalized protocols

based on common laboratory practices for determining the key physical parameters of diols.

General Workflow for Physical Property Determination
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General Workflow for Physical Property Determination

Sample Preparation

Physical Property Analysis
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Melting Point Determination
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(Distillation under Reduced Pressure)

Density Measurement
(Pycnometer or Gas Pycnometry)

Solubility Assessment
(Visual Observation in Various Solvents)

Optical Rotation Measurement
(Polarimetry)

Record All Experimental Conditions

Analyze and Average Results

Report Data with Standard Deviations

Click to download full resolution via product page

Caption: A generalized workflow for the determination of key physical properties of a chemical

compound.

Melting Point Determination (Capillary Method)
Apparatus: Melting point apparatus, capillary tubes.
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Procedure:

A small amount of the finely powdered, dry (1R,2R)-1,2-Cyclohexanedimethanol is
packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature range from the appearance of the first liquid drop to the complete

liquefaction of the solid is recorded as the melting point range.

Boiling Point Determination (Under Reduced Pressure)
Given the high boiling point at atmospheric pressure, distillation under reduced pressure is the

preferred method to avoid decomposition.

Apparatus: Distillation apparatus with a vacuum pump, manometer, and a heating mantle.

Procedure:

A sample of the diol is placed in the distillation flask.

The apparatus is assembled and the system is evacuated to the desired pressure (e.g.,

0.2 mmHg).

The sample is heated gradually until it begins to boil.

The temperature at which the liquid and vapor are in equilibrium, as indicated by a stable

temperature reading on the thermometer and the condensation of vapor, is recorded as

the boiling point at that specific pressure.

Density Measurement
Apparatus: Pycnometer or an electronic density meter.

Procedure (using a pycnometer):
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The empty pycnometer is weighed.

It is then filled with the molten diol (if necessary) or a solution of known concentration, and

weighed again.

The pycnometer is then emptied, cleaned, filled with a reference liquid of known density

(e.g., distilled water), and weighed.

The density of the sample is calculated from these weights and the known density of the

reference liquid.

Optical Rotation Measurement
Apparatus: Polarimeter.

Procedure:

A solution of (1R,2R)-1,2-Cyclohexanedimethanol is prepared at a known concentration

(e.g., 1 g/100 mL) in a specified solvent (e.g., toluene).

The polarimeter tube is filled with the solution, ensuring no air bubbles are present.

The tube is placed in the polarimeter, and the angle of rotation of plane-polarized light (at

the sodium D-line, 589 nm) is measured at a specific temperature (e.g., 20 °C).

The specific rotation is calculated using the formula: [α] = α / (l × c), where α is the

observed rotation, l is the path length in decimeters, and c is the concentration in g/mL.

Synthetic Pathway Overview
(1R,2R)-1,2-Cyclohexanedimethanol is a valuable chiral intermediate. For instance, it can be

used in the synthesis of Lurasidone hydrochloride, an atypical antipsychotic.[4] A general

synthetic approach to obtain this diol involves the stereoselective reduction of the

corresponding dicarboxylic acid or its derivative.
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General Synthetic Approach

(1R,2R)-1,2-Cyclohexanedicarboxylic Acid
or its derivative

(1R,2R)-1,2-Cyclohexanedimethanol

Reduction

Reducing Agent
(e.g., NaBH₄/I₂, LiAlH₄, or catalytic hydrogenation)

Click to download full resolution via product page

Caption: A simplified diagram illustrating a general synthetic route to (1R,2R)-1,2-
Cyclohexanedimethanol.

Applications in Research and Development
The unique stereochemistry and bifunctionality of (1R,2R)-1,2-Cyclohexanedimethanol make

it a valuable building block in several areas:

Pharmaceutical Synthesis: It serves as a chiral intermediate in the synthesis of active

pharmaceutical ingredients (APIs), where precise stereochemical control is essential for

therapeutic efficacy and safety.[1]

Polymer Chemistry: This diol is utilized in the production of specialty polymers, such as

polyesters and polyurethanes. Its inclusion in the polymer backbone can enhance properties

like flexibility, durability, and thermal stability.[1]

Asymmetric Catalysis: Derivatives of (1R,2R)-1,2-Cyclohexanedimethanol can be

employed as chiral ligands in metal-catalyzed asymmetric reactions, facilitating the synthesis

of enantiomerically pure compounds.

In conclusion, (1R,2R)-1,2-Cyclohexanedimethanol is a well-characterized chiral diol with a

range of physical properties that make it suitable for various applications in chemical synthesis

and materials science. The data and protocols presented in this guide provide a solid

foundation for its use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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